Cas no 2034352-43-5 (2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide)

2-Chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide is a fluorinated benzamide derivative with a pyrazole-containing side chain, exhibiting potential as an intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and fluoro substituents on the benzamide core, enhance reactivity and selectivity in cross-coupling and substitution reactions. The 3,5-dimethyl-4-phenylpyrazole moiety contributes to steric and electronic modulation, improving binding affinity in target interactions. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and metabolic stability. High-purity grades ensure reproducibility in research applications, making it a reliable choice for exploratory studies in drug discovery and chemical biology.
2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide structure
2034352-43-5 structure
Product Name:2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide
CAS No:2034352-43-5
MF:C20H19ClFN3O
MW:371.835767030716
CID:5334242
Update Time:2025-05-28

2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-6-fluorobenzamide
    • 2-chloro-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-6-fluorobenzamide
    • 2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide
    • Inchi: 1S/C20H19ClFN3O/c1-13-18(15-7-4-3-5-8-15)14(2)25(24-13)12-11-23-20(26)19-16(21)9-6-10-17(19)22/h3-10H,11-12H2,1-2H3,(H,23,26)
    • InChI Key: FYMBFAJFSGSXCI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 474
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.9

2-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-6-fluorobenzamide Pricemore >>

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